Cas no 343339-02-6 (Benzonitrile,4-acetyl-2-hydroxy-)

• Product Name: Benzonitrile,4-acetyl-2-hydroxy-
• CAS No: 343339-02-6
• MF: C₉H₇NO₂
• MW: 161.157382249832
• CID: 302324
• PubChem ID: 18768836
• Update Time: 2025-04-19

Benzonitrile,4-acetyl-2-hydroxy- Chemical and Physical Properties

Names and Identifiers

• Benzonitrile,4-acetyl-2-hydroxy-
• 2-Hydroxy-4-acetylbenzonitrile
• NRBBOIBHJHZBPU-UHFFFAOYSA-N
• SCHEMBL6970906
• ZB0725
• 343339-02-6
• 4-acetyl-2-hydroxybenzonitrile
• Benzonitrile,4-acetyl-2-hydroxy-(9ci)

• Inchi： 1S/C9H7NO2/c1-6(11)7-2-3-8(5-10)9(12)4-7/h2-4,12H,1H3
• InChI Key： NRBBOIBHJHZBPU-UHFFFAOYSA-N
• SMILES： OC1=C(C#N)C=CC(C(C)=O)=C1

Computed Properties

• Exact Mass: 161.04771
• Monoisotopic Mass: 161.047678466g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 228
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 61.1Ų

Experimental Properties

• PSA: 61.09